Cas no 854634-29-0 (4-Amino-2-methyl-N-(pyrimidin-2-yl)benzene-1-sulfonamide)

• Product Name: 4-Amino-2-methyl-N-(pyrimidin-2-yl)benzene-1-sulfonamide
• CAS No: 854634-29-0
• MF: C₁₁H₁₂N₄O₂S
• MW: 264.303580284119
• CID: 4777751
• PubChem ID: 43258425
• Update Time: 2025-10-30

4-Amino-2-methyl-N-(pyrimidin-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-methyl-N-(pyrimidin-2-yl)benzene-1-sulfonamide
• 4-Amino-2-methyl-N-(pyrimidin-2-yl)benzene-1-sulfonamide

• Inchi： 1S/C11H12N4O2S/c1-8-7-9(12)3-4-10(8)18(16,17)15-11-13-5-2-6-14-11/h2-7H,12H2,1H3,(H,13,14,15)
• InChI Key： YARIYELWRXUWPG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)N)(NC1N=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 264.068
• Monoisotopic Mass: 264.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106

Additional information on 4-Amino-2-methyl-N-(pyrimidin-2-yl)benzene-1-sulfonamide

Comprehensive Guide to 4-Amino-2-methyl-N-(pyrimidin-2-yl)benzene-1-sulfonamide (CAS No. 854634-29-0)

4-Amino-2-methyl-N-(pyrimidin-2-yl)benzene-1-sulfonamide, with the CAS number 854634-29-0, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to a class of sulfonamide-based molecules known for their diverse biological activities. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-Amino-2-methyl-N-(pyrimidin-2-yl)benzene-1-sulfonamide features a pyrimidine ring linked to a benzene sulfonamide core, which is critical for its interaction with biological targets. This structural motif is shared with several clinically relevant compounds, making it a valuable scaffold in medicinal chemistry. Recent studies have highlighted its role in modulating enzyme activity, particularly in pathways related to inflammation and cellular proliferation.

One of the most searched questions about CAS 854634-29-0 is its potential use in drug discovery. Given the rising demand for targeted therapies, this compound's ability to selectively inhibit specific proteins has made it a candidate for further investigation. For instance, its sulfonamide group is known to interact with carbonic anhydrases, a family of enzymes implicated in various diseases. This has led to exploratory studies in oncology and metabolic disorders.

Another trending topic is the synthetic methodology for 4-Amino-2-methyl-N-(pyrimidin-2-yl)benzene-1-sulfonamide. Organic chemists are optimizing routes to improve yield and purity, often leveraging green chemistry principles to reduce environmental impact. Techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to enhance efficiency, aligning with the broader push for sustainable pharmaceutical manufacturing.

From a biochemical perspective, the compound's amino and methyl substituents contribute to its solubility and bioavailability, key factors in preclinical development. Analytical techniques like HPLC and mass spectrometry are routinely employed to characterize its properties, ensuring compliance with regulatory standards. These aspects are frequently queried by professionals seeking to integrate the compound into their research workflows.

In addition to its therapeutic potential, 4-Amino-2-methyl-N-(pyrimidin-2-yl)benzene-1-sulfonamide is also studied for its material science applications. Its aromatic and heterocyclic components make it a candidate for designing advanced polymers or coatings with specific electronic properties. This interdisciplinary relevance underscores its versatility beyond traditional pharmaceutical uses.

As the scientific community continues to explore CAS 854634-29-0, safety and handling remain paramount. While not classified as hazardous, standard laboratory protocols for sulfonamide derivatives should be followed to ensure safe usage. This includes proper storage conditions and personal protective equipment, topics often highlighted in safety guidelines shared across research forums.

In summary, 4-Amino-2-methyl-N-(pyrimidin-2-yl)benzene-1-sulfonamide represents a compelling case study in modern chemical research. Its multifaceted applications—from drug design to material innovation—reflect the evolving priorities of science and industry. For those tracking advancements in small molecule therapeutics or functional materials, this compound offers a window into the future of interdisciplinary innovation.